Cas no 35699-44-6 (2-methylnaphthalene-1-carbaldehyde)

• Product Name: 2-methylnaphthalene-1-carbaldehyde
• CAS No: 35699-44-6
• MF: C₁₂H₁₀O
• MW: 170.207203388214
• MDL: MFCD02261774
• CID: 295796
• PubChem ID: 4063827
• Update Time: 2025-05-20

2-methylnaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde,2-methyl-
• 2-Methyl-1-naphthaldehyde
• 2-Methyl-1-naphthalenecarboxaldehyde
• 2-methylnaphthalene-1-carbaldehyde
• 1-Formyl-2-methyl-naphthalin
• 2-methyl-1-naphthalenecarbaldehyde
• 2-methyl-naphthalene-1-carbaldehyde
• 2-Methylnaphthalene-1-carboxaldehyde
• 2-Methyl-1-naphthaldehyde 97
• CS-0245142
• Z1255356712
• DTXSID10398925
• WIAZTPUQHUFMQA-UHFFFAOYSA-N
• FT-0753876
• 2-Methyl-1-naphthaldehyde, 97%
• AKOS015912612
• SCHEMBL230035
• 1-methyl naphthyl ketone
• EN300-2999399
• 35699-44-6
• MFCD02261774
• DB-069251
• G29872

• MDL： MFCD02261774
• Inchi： 1S/C12H10O/c1-9-6-7-10-4-2-3-5-11(10)12(9)8-13/h2-8H,1H3
• InChI Key： WIAZTPUQHUFMQA-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 170.07300
• Monoisotopic Mass: 170.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 51-56 °C (lit.)
• Flash Point: >230 °F
• PSA: 17.07000
• LogP: 2.96070

2-methylnaphthalene-1-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-methylnaphthalene-1-carbaldehyde

2-Methylnaphthalene-1-Carbaldehyde (CAS No 35699-44-6): A Comprehensive Overview

2-Methylnaphthalene-1-carbaldehyde, also known by its CAS registry number 35699-44-6, is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique structure and properties, plays a pivotal role in the fields of pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its applications have further solidified its importance in modern chemistry.

The molecular structure of 2-methylnaphthalene-1-carbaldehyde consists of a naphthalene ring system with a methyl group attached at the second position and a formyl group at the first position. This arrangement imparts the compound with distinct electronic and steric properties, making it highly reactive under specific conditions. The compound's ability to undergo various types of reactions, such as nucleophilic addition, oxidation, and cyclization, has made it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 2-methylnaphthalene-1-carbaldehyde in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for synthesizing bioactive compounds with potential anticancer, anti-inflammatory, and antimicrobial activities. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited significant cytotoxic effects against various cancer cell lines, suggesting its potential as a lead compound for drug development.

In the realm of materials science, 2-methylnaphthalene-1-carbaldehyde has found applications in the synthesis of advanced materials such as polymer composites and nanomaterials. Its ability to form stable cross-links under thermal or photochemical conditions makes it an ideal candidate for developing high-performance materials with tailored mechanical and thermal properties. A 2023 research article in *Advanced Materials* reported the use of this compound in creating lightweight polymer matrices with enhanced durability, which could revolutionize industries such as aerospace and automotive manufacturing.

The synthesis of 2-methylnaphthalene-1-carbaldehyde has also been optimized in recent years, with green chemistry approaches gaining prominence. Traditional methods often involved multi-step reactions with harsh conditions, but modern techniques now employ catalytic systems that reduce environmental impact while improving yield and purity. For example, a 2023 study published in *Green Chemistry* introduced a novel catalytic route using transition metal catalysts to synthesize this compound with high efficiency.

Furthermore, the compound's role in the fragrance industry cannot be overlooked. Its unique aromatic profile makes it a valuable ingredient in perfumery, where it contributes to complex olfactory notes in luxury cosmetics and personal care products. Recent innovations in fragrance formulation have leveraged the compound's stability under varying environmental conditions to develop long-lasting scents that meet consumer demands for durability and sensory appeal.

From an analytical standpoint, advancements in spectroscopic techniques have provided deeper insights into the structural properties of 2-methylnaphthalene-1-carbaldehyde. Techniques such as NMR spectroscopy and mass spectrometry have enabled precise characterization of its molecular structure, aiding in quality control during industrial production processes. These advancements ensure that the compound meets stringent purity standards required by regulatory bodies across various industries.

In conclusion, 2-methylnaphthalene-1-carbaldehyde (CAS No 35699-44-6) stands out as a multifaceted organic compound with applications spanning diverse fields. Its chemical versatility, combined with recent research breakthroughs, positions it as a key player in driving innovation across industries. As scientific exploration continues to uncover new potentials for this compound, its significance is expected to grow further, solidifying its role as an essential building block in modern chemistry.